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Compound of Interest

Compound Name: Deltamethrin-d5

Cat. No.: B1670228

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Deltamethrin-d5, a synthetic pyrethroid. Adherence to these procedures
is critical to ensure personal safety and environmental protection. Deltamethrin is highly toxic to
aquatic life and requires careful handling and disposal to prevent contamination of water
systems.[1]

Hazard Identification and Safety Precautions

Deltamethrin-d5, like its non-deuterated counterpart, is a neurotoxin.[1] It is classified as
harmful if swallowed, causes skin irritation, and can cause serious eye damage.[2][3] It is also
suspected of damaging fertility or the unborn child and can cause damage to the central
nervous system and immune system through prolonged or repeated exposure.[2][4]

Before handling Deltamethrin-d5, ensure you are wearing appropriate Personal Protective
Equipment (PPE):

e Gloves: Chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Safety glasses or goggles.
o Lab Coat: To prevent skin contact.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
any dust or aerosols.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1670228?utm_src=pdf-interest
https://www.benchchem.com/product/b1670228?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Deltamethrin
https://www.benchchem.com/product/b1670228?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Deltamethrin
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Deltamethrin%20(5_pct)%20Formulation_AH_US_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Deltamethrin%20(5_pct)%20Formulation_AH_GB_6N.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Deltamethrin%20(5_pct)%20Formulation_AH_US_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Deltamethrin%20(2.5_pct)%20Formulation_AH_US_EN.pdf
https://www.benchchem.com/product/b1670228?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Quantitative Data Summary

The following table summarizes key quantitative data for Deltamethrin. While this data is for the
non-deuterated form, it serves as a reliable reference for Deltamethrin-d5.

Property Value Source
Acute Toxicity (Oral) Category 3: Toxic if swallowed.  [5]
o Category 3: Toxic in contact
Acute Toxicity (Dermal) ) ] [5]
with skin.
Acute Toxicity (Inhalation) Category 3: Toxic if inhaled. [5]
Melting Point 98-101 °C (208.4-213.8 °F) [5]

) o Very toxic to aquatic life with
Aquatic Toxicity , [31[5]
long lasting effects.

Step-by-Step Disposal Procedure

The primary method for the disposal of Deltamethrin-d5 is through an approved hazardous
waste disposal facility. Incineration is often the preferred method of destruction.[1] Do not
dispose of Deltamethrin-d5 down the drain or in regular trash.

Step 1: Waste Segregation and Collection

e Solid Waste: Collect all solid waste contaminated with Deltamethrin-d5, including unused
product, contaminated PPE (gloves, etc.), and weighing papers, in a designated, clearly
labeled hazardous waste container.

o Liquid Waste: Collect any solutions containing Deltamethrin-d5 in a separate, compatible,
and clearly labeled hazardous waste container. Do not mix with other solvent waste streams
unless permitted by your institution's hazardous waste management plan.

Step 2: Container Selection and Labeling

o Use only approved, leak-proof, and chemically compatible containers for hazardous waste.
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o Label the container clearly with the words "Hazardous Waste," the full chemical name
("Deltamethrin-d5"), and the specific hazards (e.g., "Toxic," "Ecotoxic"). Your institution's
Environmental Health and Safety (EHS) department will provide specific labeling
requirements.

Step 3: Storage of Waste

o Store the hazardous waste container in a designated, secure area, away from drains and
sources of ignition.

o Keep the container closed except when adding waste.
Step 4: Arranging for Disposal

» Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

e Provide them with accurate information about the waste contents.
Step 5: Decontamination of Work Area

o Thoroughly decontaminate the work area and any equipment used with a suitable cleaning
agent.

» Dispose of all cleaning materials (e.g., wipes, paper towels) as hazardous waste.

Experimental Protocols

This document focuses on disposal procedures. For experimental protocols involving
Deltamethrin-d5, please refer to your specific research plan and relevant safety data sheets.

Visual Guide to Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Deltamethrin-d5.

Caption: Workflow for the proper disposal of Deltamethrin-d5 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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